Cas no 137529-56-7 (Benzene,1,2,3-trifluoro-5-[trans-4-[2-(trans-4-pentylcyclohexyl)ethyl]cyclohexyl]-)
137529-56-7 structure
Product Name:Benzene,1,2,3-trifluoro-5-[trans-4-[2-(trans-4-pentylcyclohexyl)ethyl]cyclohexyl]-
CAS No:137529-56-7
MF:C25H37F3
MW:394.556498289108
CID:105751
PubChem ID:15430990
Update Time:2025-04-18
Benzene,1,2,3-trifluoro-5-[trans-4-[2-(trans-4-pentylcyclohexyl)ethyl]cyclohexyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,3-trifluoro-5-[trans-4-[2-(trans-4-pentylcyclohexyl)ethyl]cyclohexyl]-
- LogP
- 1,2,3-Trifluoro-5-{4-[2-(4-pentylcyclohexyl)ethyl]cyclohexyl}benz ene
- SCHEMBL8452712
- SCHEMBL7511813
- 137529-56-7
- AKOS015917839
- DTXSID001134587
- SCHEMBL8452707
- 1,2,3-Trifluoro-5-[trans-4-[2-(trans-4-pentylcyclohexyl)ethyl]cyclohexyl]benzene
-
- Inchi: 1S/C25H37F3/c1-2-3-4-5-18-6-8-19(9-7-18)10-11-20-12-14-21(15-13-20)22-16-23(26)25(28)24(27)17-22/h16-21H,2-15H2,1H3
- InChI Key: RMLMKEZBYQRXTB-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=C(C=1)C1CCC(CC1)CCC1CCC(CCCCC)CC1)F)F
Computed Properties
- Exact Mass: 394.28491
- Monoisotopic Mass: 394.28473567g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.01
- Boiling Point: 439.5°C at 760 mmHg
- Flash Point: 255.4°C
- Refractive Index: 1.477
- PSA: 0
Benzene,1,2,3-trifluoro-5-[trans-4-[2-(trans-4-pentylcyclohexyl)ethyl]cyclohexyl]- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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